Cas no 2171647-06-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid
• CAS No: 2171647-06-4
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5875001
• PubChem ID: 165574906
• Update Time: 2025-06-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid
• 2171647-06-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxolane-2-carboxylic acid
• EN300-1540483

• Inchi： 1S/C22H22N2O6/c25-19(24-18-9-10-29-20(18)21(26)27)11-23-22(28)30-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,20H,9-12H2,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： UPKLJBSTPILUFU-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid: A Comprehensive Overview

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid (CAS No. 2171647-06-4) is a highly specialized molecule with significant potential in the field of biopharmaceuticals and peptide synthesis. Its structure incorporates key functional groups, including an oxolane ring, a carboxylic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block for various applications in drug discovery and biomedical research.

One of the most notable features of this compound is its Fmoc protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection under basic conditions while being readily removable under acidic or enzymatic cleavage. This property makes it an indispensable tool for constructing complex peptides and proteins, which are critical components in therapeutic agents and diagnostic reagents.

Recent studies have highlighted the role of such compounds in biodegradable drug delivery systems. The oxolane ring (also known as a tetrahydrofuran ring) contributes to the compound's structural integrity, while the carboxylic acid group enables interactions with other biomolecules, such as enzymes and receptors. These attributes make it a valuable candidate for designing targeted drug delivery systems, where specificity and stability are paramount.

Furthermore, this compound has shown promise in immunotherapy applications. Its ability to modulate immune responses through precise interactions with antibodies and T-cell receptors positions it as a potential adjuvant in cancer immunotherapy. Recent research has demonstrated that Fmoc-modified peptides can enhance the efficacy of immune checkpoint inhibitors, a class of drugs that have revolutionized oncology treatment.

Another area of exploration is its use in biocompatible materials for tissue engineering. The compound's hydrophilic nature and biodegradable properties make it suitable for applications in regenerative medicine, such as scaffold development and growth factor delivery. Studies have shown that incorporating this compound into hydrogels can improve cell adhesion and proliferation, which are critical factors in successful tissue repair.

Despite its potential, the synthesis and characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid remain challenging. The molecule's complexity necessitates advanced purification techniques to ensure high purity levels, which are essential for its use in clinical trials and pharmaceutical formulations.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxolane-2-carboxylic acid represents a significant advancement in the field of biomedical science. Its unique combination of functional groups and versatile applications positions it as a key player in drug development, immunotherapy, and tissue engineering. As research continues to uncover new possibilities, this compound is poised to make a substantial impact on the future of healthcare.